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Compound of Interest

Compound Name: Artemether-d3

Cat. No.: B602576 Get Quote

Introduction

Artemether-d3 is the deuterated form of Artemether, an antiparasitic agent derived from

artemisinin.[1][2] It is primarily utilized as an internal standard for the quantification of

Artemether in biological samples by gas chromatography-mass spectrometry (GC-MS) or liquid

chromatography-mass spectrometry (LC-MS).[1][2][3] The inclusion of stable heavy isotopes in

drug molecules serves as a tracer for quantification during drug development, with deuteration

noted for its potential to influence pharmacokinetic and metabolic profiles.[4]

Physicochemical Properties of Artemether-d3
A summary of the key physicochemical properties of Artemether-d3 is presented below.
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Property Value Reference(s)

CAS Number 93787-85-0 [1]

Molecular Formula C₁₆H₂₃D₃O₅ [1][3]

Formula Weight 301.4 g/mol [1]

Purity ≥99% deuterated forms (d₁-d₃) [1]

Appearance
A solid, described as white to

off-white or a crystalline solid.
[1][4]

Synonyms

(+)-Artemether-d3,

Dihydroqinghaosu methyl

ether-d3, Dihydroartemisinin

methyl ether-d3, SM224-d3,

Artemos-D3, Artenam-D3,

Artesaph-D3

[1][3][4]

Preparation of Artemether-d3 Solutions
The preparation of accurate and stable Artemether-d3 solutions is critical for its function as an

internal standard. Careful selection of solvent and adherence to proper handling techniques are

essential.

Solubility Data
Artemether-d3 is soluble in several organic solvents but has very poor aqueous solubility.[2][4]

For applications requiring aqueous buffers, a stock solution should first be prepared in an

organic solvent.[5]
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Solvent Solubility Notes Reference(s)

DMSO
100 mg/mL (331.80

mM)

Ultrasonic assistance

is needed. Use newly

opened, dry DMSO.

[2][4]

Chloroform Soluble - [1]

Methanol Soluble - [1]

Water 0.1 mg/mL (0.33 mM)
Ultrasonic assistance

is needed.
[2][4]

Ethanol ~16 mg/mL

Data for unlabeled

Artemether. Purge

solvent with inert gas.

[5]

Dimethylformamide

(DMF)
~20 mg/mL

Data for unlabeled

Artemether. Purge

solvent with inert gas.

[5]

1:1 DMF:PBS (pH

7.2)*
~0.5 mg/mL

Data for unlabeled

Artemether. Prepared

by diluting a DMF

stock.

[5]

Data for unlabeled Artemether, provided as a reference.

Protocol for Preparing a Stock Solution
This protocol outlines the steps to prepare a 10 mM stock solution of Artemether-d3 in DMSO.

Materials:

Artemether-d3 solid

Anhydrous or newly opened DMSO

Calibrated analytical balance

Appropriate volumetric flasks and pipettes (dried)
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Vortex mixer

Ultrasonic bath

Inert gas (e.g., Argon or Nitrogen) for sensitive applications

Procedure:

Equilibrate: Allow the vial of solid Artemether-d3 to come to room temperature before

opening to prevent condensation of atmospheric moisture.

Weighing: Weigh the required amount of Artemether-d3 in a clean, dry container. For a 1

mL of 10 mM solution, weigh 0.3014 mg of Artemether-d3 (Formula Weight: 301.4).

Dissolution: a. Add the weighed Artemether-d3 to a volumetric flask. b. Add a portion of the

selected solvent (e.g., DMSO) to the flask. c. Vortex the mixture to facilitate dissolution. d.

Use an ultrasonic bath to ensure complete dissolution, as recommended for DMSO and

aqueous solutions.[2][4]

Final Volume: Once fully dissolved, add the solvent to the final desired volume and mix

thoroughly.

Storage: Aliquot the stock solution into smaller, single-use vials to prevent contamination and

degradation from repeated freeze-thaw cycles. Store under the recommended conditions.

Handling Precautions for Deuterated Compounds:

Deuterated compounds, especially solvents, are often hygroscopic and can absorb moisture

from the air.[6] This can lead to isotopic dilution.

For applications sensitive to moisture, handle the solid and prepare solutions under an inert,

dry atmosphere such as in a glove box or using a nitrogen blanket.[6][7]

Use glassware that has been thoroughly dried (e.g., at 150 °C for 24 hours) and cooled

under an inert atmosphere.[6]
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Stock Solution Preparation Workflow
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Caption: Workflow for preparing Artemether-d3 stock solution.
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Storage and Stability
Proper storage is crucial to maintain the integrity and stability of Artemether-d3, both in its

solid form and in solution.

Form
Storage
Temperature

Duration Notes Reference(s)

Solid (Powder) -20°C ≥ 4 years

Long-term

stability as a

solid.

[1][4]

Solid (Powder) 2-8°C
Long-term

storage

Recommended

by some

suppliers.

[3]

In Solvent -80°C 6 months

Recommended

for stock

solutions.

[4]

In Solvent -20°C 1 month

Shorter-term

storage for

solutions.

[4]

Aqueous

Solution

Not

Recommended
≤ 1 day

Based on data

for unlabeled

Artemether.

[5]

General Recommendations:

Solid Form: Store the solid compound at -20°C for optimal long-term stability.[1][4]

Stock Solutions: For prepared stock solutions, storage at -80°C is recommended for up to 6

months.[4] For shorter periods (up to one month), -20°C is acceptable.[4]

Light Protection: For injectable forms of Artemether, protection from light is recommended.[8]

This precaution should be considered for Artemether-d3 solutions as well.
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Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles by aliquoting stock solutions into

smaller volumes for single or limited use.[4]

Application Protocol: Use as an Internal Standard
Artemether-d3 is the ideal internal standard for quantifying Artemether. Its chemical and

physical properties are nearly identical to the unlabeled analyte, but its increased mass allows

it to be distinguished by a mass spectrometer.

Experimental Protocol for Quantification of Artemether
This protocol provides a general workflow for using Artemether-d3 as an internal standard in a

typical bioanalytical method (e.g., LC-MS).

Sample Collection: Collect biological samples (e.g., plasma, serum) according to the study

protocol.

Preparation of Standards:

Prepare a series of calibration standards by spiking known concentrations of unlabeled

Artemether into a blank matrix (e.g., drug-free plasma).

Prepare quality control (QC) samples at low, medium, and high concentrations in the same

manner.

Sample Preparation:

Thaw unknown samples, calibration standards, and QC samples.

Add a precise, known amount of Artemether-d3 internal standard stock solution to all

samples, standards, and QCs. This step is critical and must be done consistently across

all samples.

Perform sample extraction (e.g., protein precipitation with acetonitrile or liquid-liquid

extraction) to remove interferences.

Evaporate the solvent and reconstitute the residue in a mobile phase-compatible solvent.
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LC-MS Analysis:

Inject the prepared samples onto the LC-MS system.

Monitor the specific mass-to-charge ratio (m/z) transitions for both Artemether and

Artemether-d3.

Data Analysis:

Integrate the peak areas for both the analyte (Artemether) and the internal standard

(Artemether-d3) for each injection.

Calculate the peak area ratio (Artemether Area / Artemether-d3 Area).

Construct a calibration curve by plotting the peak area ratio against the known

concentration of the calibration standards.

Determine the concentration of Artemether in the unknown samples and QCs by

interpolating their peak area ratios from the calibration curve.
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Analytical Workflow with Internal Standard
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Caption: Use of Artemether-d3 as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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